4-ethyl-N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzene-1-sulfonamide

• IUPAC Name: 4-ethyl-N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)benzenesulfonamide
• InChI: InChI=1S/C19H17N3O2S2/c1-2-14-3-9-17(10-4-14)26(23,24)21-16-7-5-15(6-8-16)18-13-22-11-12-25-19(22)20-18/h3-13,21H,2H2,1H3
• InChI Key: PFLHIGBQVOEFOY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C3=CN4C=CSC4=N3
• Molecular Formula: C19H17N3O2S2
• Molecular Weight: 383.5 g/mol

Description

“4-ethyl-N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzene-1-sulfonamide” is a compound that contains an imidazo[2,1-b][1,3]thiazole moiety. This moiety is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Synthesis Analysis

The synthesis of imidazo[2,1-b][1,3]thiazole derivatives is often based on the reaction of (2Z)-1,3-diaryl-4-bromobut-2-en-1-one derivatives with 2-aminothiazoles. The outcome of this reaction depends on the structure of the starting bromo ketone. When electron-withdrawing substituents are present in the structure of the ketone, a competing reaction occurs, which leads to the formation of 2,5-diarylfurans.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

The most common approach for the assembly of imidazo[2,1-b][1,3]thiazole system is based on the reaction of 2-aminothiazoles with α-halocarbonyl compounds. Vinylogs of γ-halo-α,β-unsaturated carbonyl compounds can be potentially used to expand the range of available derivatives of the given system.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

4-ethyl-N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzene-1-sulfonamide has been studied for its potential applications in scientific research. It has been used as a model compound for studying the effects of chemical modifications on the structure and activity of drugs, and for studying the effects of chemical modifications on the pharmacokinetics and pharmacodynamics of drugs. Additionally, this compound has been studied for its potential applications in drug delivery systems, as it has been found to be an effective carrier for small molecules.

Mechanism of Action

The mechanism of action of 4-ethyl-N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzene-1-sulfonamide is not yet fully understood. However, it is believed that it acts as an agonist at multiple receptor sites, including the serotonin and dopamine receptors. Additionally, it has been found to interact with the cytochrome P450 enzyme system, which is involved in the metabolism of drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in both in vitro and in vivo systems. In vitro studies have found that this compound is able to inhibit the growth of certain cancer cell lines, as well as reduce the expression of certain inflammatory markers. In vivo studies have found that this compound is able to reduce the levels of certain hormones, including cortisol and adrenocorticotropic hormone. Additionally, it has been found to reduce the levels of certain cytokines, including interleukin-6 and tumor necrosis factor-alpha.

Advantages and Limitations for Lab Experiments

The use of 4-ethyl-N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzene-1-sulfonamide in laboratory experiments has several advantages. First, it is a relatively inexpensive compound, making it a cost-effective option for research. Additionally, its synthesis method has been well-characterized, making it easier to obtain in the laboratory. Finally, its mechanism of action is relatively well-understood, which makes it easier to study its effects in laboratory experiments.
However, there are also some limitations to using this compound in laboratory experiments. For example, it is not approved for human use, which limits its use in clinical studies. Additionally, its effects on humans have not been extensively studied, making it difficult to predict its effects on humans. Finally, its effects on certain cell lines and tissues may be unpredictable, which can lead to inconsistent results in laboratory experiments.

Future Directions

There are several potential future directions for the study of 4-ethyl-N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzene-1-sulfonamide. First, more research is needed to further characterize its mechanism of action and its effects on humans. Additionally, further research is needed to explore its potential applications in drug delivery systems and drug development. Finally, further research is needed to determine its potential therapeutic applications, such as its potential use as an anti-cancer agent.

Synthesis Methods

The synthesis of 4-ethyl-N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzene-1-sulfonamide is a multi-step process that involves the reaction of 4-ethyl-N-phenylbenzene-1-sulfonamide with 4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl bromide. This reaction is carried out in a basic medium of potassium carbonate and dimethylformamide, and is followed by a deprotection step involving the use of trifluoroacetic acid. This reaction yields a product with a purity of greater than 95%.